Cas no 1047620-49-4 (6-Propyl-benzo[1,3]dioxol-5-ylamine hydrochloride)

• Product Name: 6-Propyl-benzo[1,3]dioxol-5-ylamine hydrochloride
• CAS No: 1047620-49-4
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD03175092
• CID: 1073503
• PubChem ID: 2927034
• Update Time: 2025-04-20

6-Propyl-benzo[1,3]dioxol-5-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Propyl-benzo[1,3]dioxol-5-ylamine hydrochloride
• ALBB-024807
• MFCD03175092
• 6-Propylbenzo[d][1,3]dioxol-5-aminehydrochloride
• 1047620-49-4
• 6-propyl-1,3-benzodioxol-5-amine;hydrochloride
• 6-propyl-2H-1,3-benzodioxol-5-amine hydrochloride
• AKOS015844073
• (6-propyl-1,3-benzodioxol-5-yl)amine HCl
• (6-propyl-1,3-benzodioxol-5-yl)amine hydrochloride
• 6-Propylbenzo[d][1,3]dioxol-5-amine hydrochloride
• Cambridge id 7115828
• G66473

• MDL： MFCD03175092
• Inchi： 1S/C10H13NO2.ClH/c1-2-3-7-4-9-10(5-8(7)11)13-6-12-9;/h4-5H,2-3,6,11H2,1H3;1H
• InChI Key： YNRIRDBUUGOENJ-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC(=C(C=C12)CCC)N

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų